Cas no 4623-71-6 (1,3-Benzenedicarboxylic acid, dihexyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, dihexyl ester
• CAS No: 4623-71-6
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 323892
• PubChem ID: 525126
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, dihexyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, dihexyl ester
• dihexyl benzene-1,3-dicarboxylate
• Dihexyl isophthalate
• FGWAPOKSKMNBEN-UHFFFAOYSA-N
• Isophthalic acid, dihexyl ester
• DTXSID10335416
• 4623-71-6
• SCHEMBL2375060

• Inchi： 1S/C20H30O4/c1-3-5-7-9-14-23-19(21)17-12-11-13-18(16-17)20(22)24-15-10-8-6-4-2/h11-13,16H,3-10,14-15H2,1-2H3
• InChI Key： FGWAPOKSKMNBEN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)C(=O)OCCCCCC)=O)CCCCCC

Computed Properties

• Exact Mass: 334.2145
• Monoisotopic Mass: 334.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.012
• Boiling Point: 383°C at 760 mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.493
• PSA: 52.6